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Compound of Interest

Compound Name: 2-Chloro-5-methoxyaniline

Cat. No.: B1294355 Get Quote

An In-depth Technical Guide to 2-Chloro-5-
methoxyaniline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,

synthesis, and applications of 2-Chloro-5-methoxyaniline, a versatile intermediate compound.

The information is intended to support research and development activities in the

pharmaceutical, dye, and agrochemical industries.

Chemical Properties and Identifiers
2-Chloro-5-methoxyaniline, also known as 6-Chloro-m-anisidine, is an aromatic organic

compound.[1][2] Its key physical and chemical properties are summarized below for easy

reference.
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Property Value Source

Molecular Formula C₇H₈ClNO [1][3]

Molecular Weight 157.60 g/mol [1][3]

CAS Number 2401-24-3 [1][3]

Appearance
Pale yellow or brown liquid /

Solid
[1][3]

Melting Point 23-27 °C [1]

Boiling Point 133-257 °C [3]

Density 1.261 g/mL at 25 °C [1]

Refractive Index n20/D 1.588 [1]

Solubility Slightly soluble in water. [4]

Synonyms: 3-Amino-4-chloroanisole, 6-Chloro-m-anisidine.[2][3]

Chemical Structure
The structure of 2-Chloro-5-methoxyaniline consists of an aniline ring substituted with a

chloro group at position 2 and a methoxy group at position 5. This arrangement of functional

groups imparts specific reactivity to the molecule, making it a valuable intermediate in organic

synthesis.[3]

Identifier String

SMILES COc1ccc(Cl)c(N)c1

InChI
1S/C7H8ClNO/c1-10-5-2-3-6(8)7(9)4-5/h2-

4H,9H2,1H3

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 2-Chloro-5-
methoxyaniline. The following spectral data are available in various chemical databases:
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¹H NMR and ¹³C NMR: Nuclear Magnetic Resonance spectra are available and confirm the

molecular structure.[4][5]

IR Spectroscopy: Infrared spectra provide information about the functional groups present in

the molecule.[6]

Mass Spectrometry (GC-MS): This technique confirms the molecular weight and

fragmentation pattern of the compound.[6]

Synthesis and Experimental Protocols
A common method for the synthesis of 2-Chloro-5-methoxyaniline involves the reduction of a

nitro-substituted precursor.[4]

General Experimental Protocol: Synthesis from 4-Chloro-3-nitroanisole[4]

Reaction Setup: To a sealed tube, add the nitro compound (4-chloro-3-nitroanisole, 0.6

mmol) and ethanol (2 mL).

Catalyst and Reducing Agent: Add an Au/TiO₂ catalyst (100 mg, 1 wt%) and hydrazine

hydrate (2.6-6.0 mmol).

Reaction Conditions: Heat the reaction mixture at 60 °C under an inert atmosphere for the

required time.

Monitoring: The progress of the reaction is monitored by Thin Layer Chromatography (TLC).

Work-up: Upon completion, filter the reaction slurry through a pad of diatomaceous earth and

silica gel, washing with ethanol or methanol.

Purification: Evaporate the filtrate under vacuum to yield pure 2-chloro-5-methoxyaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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